![molecular formula C12H21NO5 B6206625 (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(oxolan-3-yl)propanoic acid CAS No. 1629680-83-6](/img/no-structure.png)
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(oxolan-3-yl)propanoic acid
Overview
Description
“(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(oxolan-3-yl)propanoic acid” is a chemical compound with the molecular formula C12H23NO5 . It has a molecular weight of 261.32 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
A direct and sustainable synthesis of tertiary butyl esters, which includes compounds like “(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(oxolan-3-yl)propanoic acid”, has been developed using flow microreactor systems . This method allows the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds .Molecular Structure Analysis
The InChI code for this compound is 1S/C12H23NO5/c1-11(2,3)17-7-8(9(14)15)13-10(16)18-12(4,5)6/h8H,7H2,1-6H3,(H,13,16)(H,14,15)/t8-/m0/s1 .Chemical Reactions Analysis
The Steglich Esterification is a mild reaction that allows the conversion of sterically demanding and acid labile substrates. It’s one of the convenient methods for the formation of tert-butyl esters because t-BuOH tends to form carbocations and isobutene after a subsequent elimination under the conditions employed .Physical And Chemical Properties Analysis
The compound is a solid or liquid at room temperature . It should be stored in a refrigerator .Mechanism of Action
In the Steglich Esterification, DCC (dicyclohexylcarbodiimide) and the carboxylic acid are able to form an O-acylisourea intermediate, which offers reactivity similar to the corresponding carboxylic acid anhydride . The alcohol may now add to the activated carboxylic acid to form the stable dicyclohexylurea (DHU) and the ester .
Safety and Hazards
Future Directions
The direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds using flow microreactor systems is more efficient, versatile, and sustainable compared to the batch . This suggests that the future direction of research could focus on optimizing these flow processes and exploring their applications in synthetic organic chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(oxolan-3-yl)propanoic acid involves the protection of the amine group, followed by the formation of the oxolane ring and subsequent deprotection of the amine group.", "Starting Materials": [ "L-alanine", "tert-butyl chloroformate", "3-hydroxypropanoic acid", "triethylamine", "oxalyl chloride", "tetrahydrofuran", "sodium borohydride", "acetic acid", "sodium hydroxide", "water" ], "Reaction": [ "Protection of the amine group of L-alanine with tert-butyl chloroformate and triethylamine to form (tert-butoxy)carbonyl-L-alanine", "Formation of the oxolane ring by reaction of (tert-butoxy)carbonyl-L-alanine with 3-hydroxypropanoic acid in the presence of oxalyl chloride and triethylamine in tetrahydrofuran", "Reduction of the oxolane ring with sodium borohydride in acetic acid to form (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)propanoic acid", "Deprotection of the amine group with sodium hydroxide in water to yield the final product, (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(oxolan-3-yl)propanoic acid" ] } | |
CAS RN |
1629680-83-6 |
Product Name |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(oxolan-3-yl)propanoic acid |
Molecular Formula |
C12H21NO5 |
Molecular Weight |
259.3 |
Purity |
95 |
Origin of Product |
United States |
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